Cas no 798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-)

798540-03-1 structure
Product name:L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
- (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
- L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionine
- 798540-03-1
- DTXSID00823599
-
- Inchi: InChI=1S/C19H37N7O5S2/c1-10(2)14(20)17(29)24-11(5-4-7-23-19(21)22)15(27)26-13(9-32)16(28)25-12(18(30)31)6-8-33-3/h10-14,32H,4-9,20H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)(H,30,31)(H4,21,22,23)/t11-,12-,13-,14-/m0/s1
- InChI Key: YQSSCVQSGVEDBB-XUXIUFHCSA-N
- SMILES: CC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)NC(CS)C(=O)NC(CCSC)C(=O)O)N
Computed Properties
- Exact Mass: 507.22975965g/mol
- Monoisotopic Mass: 507.22975965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 16
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 241Ų
L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Related Literature
-
1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
-
Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-) Related Products
- 2229207-24-1(tert-butyl N-{2-2-(dimethylamino)-4-fluorophenyl-1-oxopropan-2-yl}-N-methylcarbamate)
- 1214372-55-0(2,5-Dibromomandelic acid)
- 2228611-41-2(N-methyl-1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-amine)
- 2396589-61-8(4,4,5,5-Tetramethyl-2-spiro[2.4]heptan-2-yl-1,3,2-dioxaborolane)
- 1005868-20-1(2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(oxolan-2-yl)methylprop-2-enamide)
- 406470-45-9(N'-(4-Isopropyl-benzyl)-N,N-dimethyl-propane-1,3-diamine)
- 1806702-78-2(2-Methoxy-5-propionylmandelic acid)
- 1172720-70-5(5-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 906155-50-8(N-{5-({(4-acetylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide)
- 2951-93-1(2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
